Cas no 2171927-18-5 (1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2171927-18-5
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 5999863
• PubChem ID: 165503465
• Update Time: 2025-05-20

1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
• 1-[(benzyloxy)carbonyl]-4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
• 2171927-18-5
• EN300-1456415

• Inchi： 1S/C18H21N3O4/c1-2-20-12-19-8-16(20)14-9-21(10-15(14)17(22)23)18(24)25-11-13-6-4-3-5-7-13/h3-8,12,14-15H,2,9-11H2,1H3,(H,22,23)
• InChI Key： NCEBDGLXWAUXAO-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C=CC=CC=2)CC1C1=CN=CN1CC)=O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2171927-18-5)

1-(benzyloxy)-carbonyl-4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid, identified by its CAS number CAS No. 2171927-18-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The structure of this compound incorporates several key functional groups, including a benzyloxy group, a carbonyl group, and an imidazole moiety. These features contribute to its unique chemical properties and potential biological interactions. The presence of the benzyloxy group enhances the stability of the molecule, while the carbonyl group serves as a critical site for further chemical modifications. The imidazole ring, on the other hand, is known for its ability to interact with various biological targets, making it an attractive component in the design of bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 1-(benzyloxy)-carbonyl-4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid has been studied for its potential applications in this area. Specifically, researchers have been exploring its interactions with enzymes and receptors that are implicated in conditions such as cancer, inflammation, and neurodegenerative diseases.

The compound's imidazole ring has been found to exhibit inhibitory effects on certain enzymes, including kinases and phosphodiesterases. These enzymes play crucial roles in cellular signaling pathways, and their inhibition can lead to therapeutic benefits. For instance, studies have shown that imidazole-based compounds can interfere with the activity of tyrosine kinases, which are often overactive in cancer cells. This makes 1-(benzyloxy)-carbonyl-4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid a promising candidate for further investigation as a potential anticancer agent.

In addition to its kinase inhibition properties, this compound has also shown potential in modulating inflammatory responses. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and atherosclerosis. By targeting inflammatory pathways, 1-(benzyloxy)-carbonyl-4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid may help mitigate these conditions. Preliminary studies have demonstrated its ability to reduce the production of pro-inflammatory cytokines, suggesting its therapeutic potential in managing inflammatory disorders.

The benzyloxy group in the molecule contributes to its stability and solubility, which are important factors for pharmaceutical applications. This group also provides a handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific biological targets. For example, derivatives of this compound can be designed to enhance their binding affinity or selectivity for particular enzymes or receptors.

The pyrrolidine ring is another notable feature of this compound. Pyrrolidine derivatives are known for their diverse biological activities and have been explored in various therapeutic contexts. The combination of the pyrrolidine ring with the imidazole moiety in 1-(benzyloxy)-carbonyl-4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid creates a unique scaffold that may interact with biological targets in novel ways.

In recent years, there has been significant progress in the field of drug discovery driven by advancements in computational chemistry and high-throughput screening techniques. These technologies have enabled researchers to rapidly identify and optimize lead compounds like 1-(benzyloxy)-carbonyl-4-(1-ethyl-1H-imidazol-5-y l)pyrrolidine -3-carboxylic acid. By leveraging these tools, scientists can more efficiently explore the biological activities of new compounds and develop them into viable therapeutic agents.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. 1-(< b >benzyloxy b >)-< b > carbonyl b > -4-( 1 - ethyl - 1 H - imidazol -5 - y l ) py rrol idine -3 - carboxylic acid represents an early stage in this process but holds significant promise for future therapeutic applications. Further research is needed to fully understand its mechanisms of action and potential side effects before it can be considered for clinical use.

In conclusion, 1-(< b > benzy lo xy b >)-< b > carbony l b > -4-( 1 - ethyl - 1 H - im id az ol -5 - y l ) py r rol id ine -3 - carbox ylic acid (CAS No. 2171927185) is a multifaceted compound with potential applications in various therapeutic areas. Its unique structure and biological activities make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new medicines.